5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide

• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol
• IUPAC Name: 5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide
• InChI: InChI=1S/C18H20ClNO3/c19-13-6-8-15(9-7-13)22-12-16-10-11-17(23-16)18(21)20-14-4-2-1-3-5-14/h6-11,14H,1-5,12H2,(H,20,21)
• InChI Key: LKNCVSAXEMIKJA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC=C(O2)COC3=CC=C(C=C3)Cl

Description

5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a furan ring, a chlorophenoxy group, and a cyclohexyl amide group

Preparation Methods

The synthesis of 5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Preparation of 4-chlorophenoxyacetic acid: This can be achieved by reacting 4-chlorophenol with chloroacetic acid in the presence of a base.

Formation of 5-(chlorophenoxy)methylfuran-2-carboxylic acid: This intermediate is synthesized by reacting 4-chlorophenoxyacetic acid with furan-2-carboxylic acid under appropriate conditions.

Amidation: The final step involves the reaction of 5-(chlorophenoxy)methylfuran-2-carboxylic acid with cyclohexylamine to form this compound.

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of catalysts and specific reaction conditions to streamline the process.

Chemical Reactions Analysis

5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenoxy group, where nucleophiles such as amines or thiols replace the chlorine atom.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of various derivatives with potential antimicrobial and enzyme inhibitory activities.

Biology: The compound is studied for its potential effects on biological systems, including its role as an inhibitor of specific enzymes and its interactions with cellular pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating neurodegenerative disorders and other medical conditions.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide involves its interaction with specific molecular targets and pathways. For example, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. The compound’s structure allows it to interact with various biological molecules, leading to changes in cellular processes and signaling pathways .

Comparison with Similar Compounds

5-[(4-chlorophenoxy)methyl]-N-cyclohexylfuran-2-carboxamide can be compared with other similar compounds, such as:

5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2-thiol: This compound has a similar chlorophenoxy group but differs in the presence of an oxadiazole ring instead of a furan ring.

(4-chloro-2-methylphenoxy)acetic acid: This compound shares the chlorophenoxy group but has an acetic acid moiety instead of the furan and amide groups.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.